N-((3-(furan-2-yl)pyrazin-2-yl)methyl)-1H-indole-3-carboxamide

• IUPAC Name: N-[[3-(furan-2-yl)pyrazin-2-yl]methyl]-1H-indole-3-carboxamide
• InChI: InChI=1S/C18H14N4O2/c23-18(13-10-21-14-5-2-1-4-12(13)14)22-11-15-17(20-8-7-19-15)16-6-3-9-24-16/h1-10,21H,11H2,(H,22,23)
• InChI Key: LDIHDOPCOCVWJS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)C(=O)NCC3=NC=CN=C3C4=CC=CO4
• Molecular Formula: C18H14N4O2
• Molecular Weight: 318.3 g/mol

Description

“N-((3-(furan-2-yl)pyrazin-2-yl)methyl)-1H-indole-3-carboxamide” is a chemical compound that likely contains a pyrazine ring (a six-membered ring with two nitrogen atoms) and an indole ring (a fused bicyclic structure, consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring). The presence of these functional groups could potentially confer interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound, as inferred from its name, likely involves a complex arrangement of rings including a furan ring, a pyrazine ring, and an indole ring. These rings are likely connected in a specific configuration, but without experimental data or a drawn structure, the exact 3D conformation cannot be determined.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence and position of the functional groups (furan, pyrazine, indole, and carboxamide). For instance, the electron-rich indole ring might undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its specific structure and the functional groups present. For instance, the presence of a carboxamide group could enable hydrogen bonding, influencing its solubility and reactivity.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its structure and the specific context (e.g., the type of biological target, the environment). Without specific studies or data, it’s difficult to predict the exact mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. Without specific data, it’s difficult to provide detailed information.

Future Directions

Future research could involve the synthesis and characterization of this compound, investigation of its reactivity, and exploration of its potential applications in various fields such as medicinal chemistry.